Cas no 2171441-34-0 (3-cyclopropyl-4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2171441-34-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6428083
• PubChem ID: 165879116
• Update Time: 2025-07-01

3-cyclopropyl-4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• 2171441-34-0
• EN300-1545334
• 3-cyclopropyl-4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-17(2)26(27(33)29-15-19(14-25(31)32)18-12-13-18)30-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24,26H,3,12-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t17-,19?,26-/m0/s1
• InChI Key： LCMJOTPALCMLQL-SMUWVFDRSA-N
• SMILES： OC(CC(CNC([C@H]([C@@H](C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

3-Cyclopropyl-4-(2S,3S)-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamidobutanoic Acid: A Comprehensive Overview

The compound 3-cyclopropyl-4-(2S,3S)-2-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamidobutanoic acid (CAS No. 2171441-34-0) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The stereochemistry at the 2S and 3S positions further adds to its uniqueness, making it a valuable asset in the development of enantiomerically pure compounds for therapeutic applications.

Recent advancements in chiral resolution techniques have enabled the synthesis of this compound with high enantiomeric purity, which is crucial for its application in drug discovery. The Fmoc group is particularly notable as it serves as a protecting group in peptide synthesis, facilitating the construction of complex polypeptides with precise stereochemistry. This feature has been exploited in recent studies to develop novel peptide-based drugs targeting various disease states, including cancer and neurodegenerative disorders.

The presence of the cyclopropyl group introduces unique electronic and steric properties to the molecule, enhancing its binding affinity to specific biological targets. Recent research has demonstrated that such groups can significantly improve the pharmacokinetic profiles of drugs, making them more suitable for oral administration. Furthermore, the butanoic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of applications, this compound has shown promise in the development of enzyme inhibitors. For instance, studies have highlighted its ability to inhibit key enzymes involved in metabolic pathways associated with chronic diseases. The stereochemical configuration at the 2S and 3S positions plays a pivotal role in determining the compound's inhibitory activity, underscoring the importance of chirality in drug design.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including asymmetric catalysis and protecting group strategies. The use of Fmoc as a protecting group not only simplifies the synthesis process but also ensures that the final product retains its stereochemical integrity. Recent innovations in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of this process, making it more accessible for large-scale production.

Moreover, computational chemistry tools have been instrumental in predicting the biological activity of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities to several therapeutic targets, including kinases and proteases. These findings have paved the way for further experimental validation and preclinical testing.

In conclusion, 3-cyclopropyl-4-(2S,3S)-2-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamidobutanoic acid (CAS No. 2171441-34-0) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in the fight against various diseases. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and personalized medicine.